Cas no 2100-42-7 (2-chloro-1,4-dimethoxy-Benzene)

• Product Name: 2-chloro-1,4-dimethoxy-Benzene
• CAS No: 2100-42-7
• MF: C₈H₉ClO₂
• MW: 172.608861684799
• MDL: MFCD00008356
• CID: 42455
• PubChem ID: 87566573
• Update Time: 2025-11-01

2-chloro-1,4-dimethoxy-Benzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1,4-dimethoxybenzene
• Chloro-1,4-dimethoxybenzene
• 3-chloro-1,4-dimethoxybenzene
• 2-chloro-1,4-dimethoxy-benzene
• 2,5-dimethoxychlorobenzene
• Chlorohydroquinone dimethyl ether
• 1-chloro-2,5-dimethoxybenzene
• 2,5-dimethoxyphenyl chloride
• 2,5-dimethoxy-4-chloro-benzene
• Benzene,2-chloro-1,4-dimethoxy
• Benzene, 2-chloro-1,4-dimethoxy-
• o-chloro-p-dimethoxybenzene
• 1,4-dimethoxy-2-chlorobenzene
• monochloro-1,4-dimethoxybenzene
• 6-Chloro-1,4-dimethoxy benzene
• QMXZSRVFIWACJH-UHFFFAOYSA-N
• HF0105709I
• chloro-2,5-dimethoxybenzene
• DSSTox_RID_79714
• DSSTox_CID_21403
• DSSTox_GSID_41403
• KSC495E7N
• CHEMBL4561202
• A879301
• EINECS 218-267-9
• DTXSID3041403
• 2-CHLORO-4-METHOXYANISOLE
• NSC60152
• MFCD00008356
• Tox21_302090
• EC 218-267-9
• CAS-2100-42-7
• AKOS015849961
• Chlorohydroquinone dimethylether
• QMXZSRVFIWACJH-UHFFFAOYSA-
• NCGC00255505-01
• W-107582
• NSC-60152
• 2100-42-7
• ?2-Chloro-1,4-dimethoxybenzene
• 2-Chloro-4-methoxyphenol, methyl ether
• NS00003815
• SCHEMBL197088
• CHLORO-2,5-DIMETHOXYBENZENE, 1-
• AS-60905
• 2-Chloro-1,4-dimethoxybenzene, AldrichCPR
• AM61405
• BDBM50515023
• FT-0623668
• UNII-HF0105709I
• DTXCID1021403
• CHEBI:194668
• Q27279894
• NSC 60152
• EN300-7278515
• E78829
• InChI=1/C8H9ClO2/c1-10-6-3-4-8(11-2)7(9)5-6/h3-5H,1-2H3
• 2Cl-1,4DMB
• DB-019114
• 2-chloro-1,4-dimethoxy-Benzene

• MDL： MFCD00008356
• Inchi： 1S/C8H9ClO2/c1-10-6-3-4-8(11-2)7(9)5-6/h3-5H,1-2H3
• InChI Key： QMXZSRVFIWACJH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 172.02900
• Monoisotopic Mass: 172.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Colorless to yellowish transparent liquid
• Density: 1.21
• Melting Point: 8.1 ºC
• Boiling Point: 235°C(lit.)
• Flash Point: 117 ºC
• Refractive Index: 1.5452-1.5472
• Water Partition Coefficient: Almost insoluble
• PSA: 18.46000
• LogP: 2.35720
• Solubility: Not determined

2-chloro-1,4-dimethoxy-Benzene Security Information

• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-chloro-1,4-dimethoxy-Benzene

2-Chloro-1,4-Dimethoxy-Benzene (CAS No. 2100-42-7): An Overview of Its Properties, Applications, and Recent Research

2-Chloro-1,4-dimethoxy-benzene (CAS No. 2100-42-7) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with a chlorine atom and two methoxy groups at the 1 and 4 positions. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in various synthetic processes and as an intermediate in the production of pharmaceuticals and other fine chemicals.

The molecular formula of 2-chloro-1,4-dimethoxy-benzene is C₉H₁₁ClO₂, and its molecular weight is approximately 186.63 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic aromatic odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it easy to handle in laboratory settings and industrial processes.

In terms of chemical reactivity, 2-chloro-1,4-dimethoxy-benzene exhibits typical behavior for substituted aromatic compounds. The presence of the chlorine atom and methoxy groups influences its reactivity in various chemical reactions. For instance, the chlorine atom can be readily substituted in nucleophilic aromatic substitution reactions, making it a useful intermediate in the synthesis of more complex molecules. Additionally, the methoxy groups can be deprotected or modified to introduce new functional groups, expanding its utility in synthetic chemistry.

One of the key applications of 2-chloro-1,4-dimethoxy-benzene is in the pharmaceutical industry. It serves as an intermediate in the synthesis of several drugs and drug candidates. Recent research has highlighted its potential in the development of novel therapeutic agents. For example, a study published in the *Journal of Medicinal Chemistry* reported the use of 2-chloro-1,4-dimethoxy-benzene as a building block in the synthesis of new antifungal compounds with improved efficacy against resistant strains. The compound's ability to undergo selective functionalization makes it an attractive starting material for drug discovery efforts.

In addition to its role in pharmaceuticals, 2-chloro-1,4-dimethoxy-benzene finds applications in agrochemicals and materials science. In agrochemical research, it has been used to synthesize novel herbicides and fungicides with enhanced activity and reduced environmental impact. In materials science, the compound has been explored for its potential in the development of advanced polymers and coatings due to its unique combination of aromaticity and functional group diversity.

The environmental impact of 2-chloro-1,4-dimethoxy-benzene is also an important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Research into more sustainable synthetic methods for producing this compound is ongoing, with a focus on reducing waste generation and improving process efficiency.

Recent advancements in computational chemistry have also contributed to our understanding of 2-chloro-1,4-dimethoxy-benzene's properties and reactivity. Quantum mechanical calculations have provided insights into its electronic structure and reaction mechanisms, aiding in the design of more efficient synthetic routes. For instance, density functional theory (DFT) studies have elucidated the preferred pathways for nucleophilic substitution reactions involving this compound.

In conclusion, 2-chloro-1,4-dimethoxy-benzene (CAS No. 2100-42-7) is a valuable organic compound with diverse applications across multiple fields. Its unique molecular structure makes it an important intermediate in pharmaceutical synthesis, agrochemical development, and materials science. Ongoing research continues to uncover new uses for this compound, highlighting its significance in modern chemistry and related disciplines.